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Introduction
In the realm of molecular cloning, the selection of successfully transformed bacteria is a critical

step. Ampicillin has traditionally been a widely used antibiotic for this purpose. However, its

efficacy is often compromised by the emergence of satellite colonies, which arise from the

enzymatic degradation of ampicillin by β-lactamases secreted by transformed, resistant

colonies.[1][2][3] This can lead to the selection of false positives and increased screening

efforts. The Ampiclox protocol, utilizing a combination of ampicillin and cloxacillin, offers a

robust solution to this common issue. Cloxacillin, a β-lactamase-resistant penicillin, acts as an

inhibitor of the β-lactamase enzymes, thereby protecting ampicillin from degradation and

ensuring a more stringent selection environment.[4][5] This application note provides a detailed

protocol for the use of an ampicillin and cloxacillin combination (referred to as Ampiclox) for

bacterial selection in molecular cloning experiments.

Mechanism of Action
Ampicillin, a β-lactam antibiotic, functions by inhibiting the synthesis of the bacterial cell wall, a

crucial component for bacterial survival.[6] Plasmids used in molecular cloning often carry a

gene conferring resistance to ampicillin, typically the bla gene, which encodes for the β-

lactamase enzyme. This enzyme hydrolyzes the β-lactam ring of ampicillin, rendering it
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inactive.[2][3] A significant challenge arises as β-lactamase is secreted into the surrounding

medium by the resistant bacteria. This localized degradation of ampicillin allows non-

transformed, ampicillin-sensitive bacteria to grow in the vicinity of the true transformants,

forming what are known as satellite colonies.[1][7][8]

Cloxacillin is also a β-lactam antibiotic, but its chemical structure makes it resistant to

degradation by many common β-lactamases.[4][9] In the Ampiclox protocol, cloxacillin serves

a dual purpose: it acts as a selective agent itself and, more importantly, it inhibits the activity of

β-lactamases secreted by the transformed bacteria.[4][5] This synergistic action protects

ampicillin from degradation, maintaining its effective concentration in the medium and

preventing the growth of satellite colonies.[2][4]
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Start: Ligation Reaction
and Competent Cells

Transformation:
1. Add ligation mix to competent cells

2. Incubate on ice
3. Heat shock

4. Recovery in SOC medium

Plating:
Spread transformed cells on

Ampiclox selective plates

Incubation:
Incubate plates overnight at 37°C

Colony Selection:
Pick well-isolated colonies for

downstream applications

End: Pure culture of
recombinant bacteria
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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